Cas no 2227901-51-9 (tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate
• CAS No: 2227901-51-9
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 6104985
• PubChem ID: 165708698
• Update Time: 2025-10-22

tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2227901-51-9
• tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate
• EN300-1898668

• Inchi： 1S/C13H18ClNO3/c1-8(16)10-6-5-9(7-11(10)14)15-12(17)18-13(2,3)4/h5-8,16H,1-4H3,(H,15,17)/t8-/m1/s1
• InChI Key： KDFPIVMEUPKARA-MRVPVSSYSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate (CAS No. 2227901-51-9)

tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate, with the CAS number 2227901-51-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique structural framework combining a tert-butyl carbamate group with a chloro-substituted phenyl ring and a chiral hydroxyethyl moiety. Its molecular complexity and stereochemical properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in drug discovery and development.

In recent years, the demand for chiral intermediates like tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate has surged, driven by the growing focus on enantioselective synthesis and green chemistry. Researchers and manufacturers are increasingly exploring sustainable methods to produce such compounds, aligning with global trends toward eco-friendly chemical processes. The compound's CAS no 2227901-51-9 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge applications.

One of the key highlights of this compound is its role in the development of pharmaceutical APIs (Active Pharmaceutical Ingredients). The presence of both chloro and hydroxyethyl functional groups allows for versatile derivatization, enabling the creation of targeted therapies. For instance, it has been investigated as a precursor in the synthesis of kinase inhibitors and anti-inflammatory agents, addressing unmet medical needs in oncology and autoimmune diseases. These applications resonate with current healthcare trends, such as personalized medicine and precision drug design.

From a synthetic chemistry perspective, the compound's stereocenter at the (1R)-1-hydroxyethyl position is of particular interest. Enantiopure intermediates are critical for producing drugs with high therapeutic efficacy and minimal side effects. This aligns with the pharmaceutical industry's shift toward single-enantiomer drugs, which dominate modern drug pipelines. Searches for CAS 2227901-51-9 often correlate with queries about asymmetric synthesis and chiral resolution techniques, underscoring its importance in advanced organic chemistry.

Another area of interest is the compound's potential in material science. Its aromatic and polar functional groups make it a candidate for designing advanced polymers and liquid crystals. Researchers are exploring its incorporation into smart materials for applications in optoelectronics and sensors. This multidisciplinary appeal further elevates its profile in both academic and industrial settings.

In summary, tert-butyl N-{3-chloro-4-[(1R)-1-hydroxyethyl]phenyl}carbamate (CAS no 2227901-51-9) is a multifaceted compound with broad applications in pharmaceuticals, asymmetric synthesis, and material science. Its unique structural features and chiral properties position it as a valuable asset in modern chemical research. As the scientific community continues to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping future breakthroughs.